Cas no 1172776-65-6 (2-(4-Chlorophenyl)piperidine Hydrochloride)

• Product Name: 2-(4-Chlorophenyl)piperidine Hydrochloride
• CAS No: 1172776-65-6
• MF: C₁₁H₁₅Cl₂N
• MW: 232.149501085281
• MDL: MFCD02178960
• CID: 1206649
• PubChem ID: 17749760
• Update Time: 2025-10-28

2-(4-Chlorophenyl)piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)piperidine Hydrochloride (1:1)
• SCHEMBL1764801
• AR1022
• DTXSID50589971
• AS-45009
• 2-(4-Chlorophenyl)piperidine, HCl
• 2-(4-chlorophenyl)piperidine hydrochloride, AldrichCPR
• 2-(4-Chlorophenyl)piperidine--hydrogen chloride (1/1)
• 2-(4-CHLOROPHENYL)PIPERIDINE HCL
• 1172776-65-6
• 37656-37-4
• MFCD02178960
• SB43916
• 2-(4-chlorophenyl)piperidine;hydrochloride
• A926310
• EN300-245857
• CS-0171601
• 2-(4-Chlorophenyl)piperidinehydrochloride
• 2-(4-Chlorophenyl)piperidine hydrochloride
• 2-(4-Chlorophenyl)piperidine Hydrochloride

• MDL： MFCD02178960
• Inchi： 1S/C11H14ClN.ClH/c12-10-6-4-9(5-7-10)11-3-1-2-8-13-11;/h4-7,11,13H,1-3,8H2;1H
• InChI Key： POXMBRSBLGHIQE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CCCCN1.Cl

Computed Properties

• Exact Mass: 231.0581549g/mol
• Monoisotopic Mass: 231.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: White to Yellow Solid

2-(4-Chlorophenyl)piperidine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(4-Chlorophenyl)piperidine Hydrochloride

Introduction to 2-(4-Chlorophenyl)piperidine Hydrochloride (CAS No. 1172776-65-6)

2-(4-Chlorophenyl)piperidine Hydrochloride (CAS No. 1172776-65-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (4-Chlorophenyl)piperidine Hydrochloride, is a derivative of piperidine, a six-membered heterocyclic amine with a wide range of applications in the development of novel therapeutic agents.

The chemical structure of 2-(4-Chlorophenyl)piperidine Hydrochloride consists of a piperidine ring substituted with a 4-chlorophenyl group, forming a hydrochloride salt. This unique structure confers the compound with specific pharmacological properties, making it a valuable candidate for various therapeutic applications. The presence of the chlorophenyl group enhances the lipophilicity and stability of the molecule, which are crucial factors in drug design and development.

Recent studies have highlighted the potential of 2-(4-Chlorophenyl)piperidine Hydrochloride in several areas of medical research. One notable application is its use as an intermediate in the synthesis of centrally acting analgesics and antipsychotic drugs. The compound's ability to cross the blood-brain barrier and interact with specific receptors in the central nervous system (CNS) makes it an attractive candidate for these applications.

In addition to its role as an intermediate, 2-(4-Chlorophenyl)piperidine Hydrochloride has shown promise in preclinical studies for its potential as an antidepressant and anxiolytic agent. Research has demonstrated that this compound can modulate serotonin and dopamine neurotransmission, key pathways involved in mood regulation and anxiety disorders. These findings suggest that 2-(4-Chlorophenyl)piperidine Hydrochloride may have therapeutic benefits in treating mood disorders, although further clinical trials are necessary to confirm these effects.

The synthesis of 2-(4-Chlorophenyl)piperidine Hydrochloride typically involves multi-step processes, including the formation of the piperidine ring and subsequent substitution with the 4-chlorophenyl group. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency and yield of the synthesis. These methods not only enhance the purity and quality of the final product but also reduce environmental impact by minimizing waste generation.

The physicochemical properties of 2-(4-Chlorophenyl)piperidine Hydrochloride, such as its solubility, stability, and melting point, are essential parameters for its use in pharmaceutical formulations. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Understanding these properties is crucial for optimizing formulation strategies and ensuring the efficacy and safety of drug products containing this compound.

In conclusion, 2-(4-Chlorophenyl)piperidine Hydrochloride (CAS No. 1172776-65-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a valuable candidate for the development of novel therapeutic agents targeting various neurological and psychiatric disorders. Ongoing research continues to explore its full range of applications, paving the way for innovative treatments in the future.